4-(2E)-2-Buten-1-yl-2,4,5-trideoxy-2-(methylamino)-L-xylonic acid
4-(2E)-2-Buten-1-yl-2,4,5-trideoxy-2-(methylamino)-L-xylonic acid
Brand Name:
Vulcanchem
CAS No.:
59865-23-5
VCID:
VC20818493
InChI:
InChI=1S/C10H19NO3/c1-4-5-6-7(2)9(12)8(11-3)10(13)14/h4-5,7-9,11-12H,6H2,1-3H3,(H,13,14)/b5-4+/t7-,8+,9-/m1/s1
SMILES:
CC=CCC(C)C(C(C(=O)O)NC)O
Molecular Formula:
C10H19NO3
Molecular Weight:
201.26 g/mol
4-(2E)-2-Buten-1-yl-2,4,5-trideoxy-2-(methylamino)-L-xylonic acid
CAS No.: 59865-23-5
Cat. No.: VC20818493
Molecular Formula: C10H19NO3
Molecular Weight: 201.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 59865-23-5 |
|---|---|
| Molecular Formula | C10H19NO3 |
| Molecular Weight | 201.26 g/mol |
| IUPAC Name | (E,2S,3R,4R)-3-hydroxy-4-methyl-2-(methylamino)oct-6-enoic acid |
| Standard InChI | InChI=1S/C10H19NO3/c1-4-5-6-7(2)9(12)8(11-3)10(13)14/h4-5,7-9,11-12H,6H2,1-3H3,(H,13,14)/b5-4+/t7-,8+,9-/m1/s1 |
| Standard InChI Key | AHQFCPOIMVMDEZ-HRDYMLBCSA-N |
| Isomeric SMILES | C/C=C/C[C@@H](C)[C@H]([C@@H](C(=O)O)NC)O |
| SMILES | CC=CCC(C)C(C(C(=O)O)NC)O |
| Canonical SMILES | CC=CCC(C)C(C(C(=O)O)NC)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator